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Compound of Interest

Compound Name: 2-(3-Chlorophenyl)ethanol

Cat. No.: B1583360

For Researchers, Scientists, and Agrochemical Development Professionals

This document provides a comprehensive overview of the potential applications and
investigational protocols for 2-(3-Chlorophenyl)ethanol in the field of agrochemical research.
While direct, extensive research on the specific agrochemical applications of 2-(3-
Chlorophenyl)ethanol is not widely published, its structural characteristics suggest several
plausible avenues for investigation. This guide synthesizes information on its chemical
properties, potential synthesis routes, and offers a framework for its evaluation as a plant
growth regulator, pesticide, or fungicide.

Introduction to 2-(3-Chlorophenyl)ethanol

2-(3-Chlorophenyl)ethanol, also known as 3-Chlorophenethyl Alcohol, is an aromatic alcohol
with the molecular formula CsHoCIO.[1] Its structure, featuring a chlorinated phenyl ring and a
hydroxyl group, makes it a candidate for various biological activities relevant to agriculture. The
presence of a chlorine atom on the phenyl ring can significantly influence the molecule's
lipophilicity, metabolic stability, and interaction with biological targets, which are key
determinants of agrochemical efficacy.

Chemical and Physical Properties:
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Property Value

Molecular Formula CsHoCIO

Molecular Weight 156.61 g/mol

Appearance Colorless to light yellow clear liquid
Purity (Typical) >98.0% (GC)

Boiling Point 79 °C at 0.3 mmHg

CAS Number 5182-44-5

Potential Agrochemical Applications and
Investigational Pathways

Based on its chemical structure, 2-(3-Chlorophenyl)ethanol could be investigated for the
following applications.

As a Plant Growth Regulator (PGR)

Certain aromatic alcohols and their derivatives can influence plant development. The potential
of 2-(3-Chlorophenyl)ethanol as a PGR could be explored by examining its effects on key
physiological processes. Plant growth regulators can modulate cell division, elongation, and
differentiation.[2]

Hypothesized Mechanisms of Action:

o Auxin-like Activity: The phenethyl alcohol moiety could mimic auxin, a class of plant
hormones that regulate cell elongation and root formation.[2]

o Gibberellin Inhibition: Some compounds interfere with the biosynthesis of gibberellins,
leading to reduced stem elongation and more compact plant growth.[3]

Experimental Workflow for PGR Screening:
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Phase 1: In Vitro Screening

Seed Germination Assay

'

Rooting and Shoot Proliferation Assay
(using plant tissue culture)

'

Callus Growth Bioassay

Advance Promising Candidates

Phase 2: Grednhouse Trials

Dose-Response Studies on Model Plants
(e.g., Arabidopsis, Tomato)

'

Evaluation of Phenotypic Effects
(Height, Branching, Leaf Morphology)

'

Assessment of Yield Parameters

Investigate Mechanism

Phase 3: Mode qf Action Studies

Hormone Quantification
(Auxin, Gibberellin levels)

'

Gene Expression Analysis
(qPCR of hormone-responsive genes)
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Figure 1: An experimental workflow for screening 2-(3-Chlorophenyl)ethanol as a potential
plant growth regulator.

As a Pesticide or Fungicide

Chlorinated aromatic compounds are prevalent in various commercial pesticides and fungicides
due to their ability to disrupt biological processes in target organisms.

Hypothesized Mechanisms of Action:

e Neurotoxicity in Insects: The compound could interfere with the nervous system of insects,
potentially by acting on receptors like the octopamine or tyramine receptors, or by inhibiting
enzymes such as acetylcholinesterase (AChE).[4]

» Disruption of Fungal Cell Membranes: The lipophilic nature of the molecule may allow it to
intercalate into fungal cell membranes, disrupting their integrity and function.

e Enzyme Inhibition: It could inhibit essential enzymes in pests or fungi, leading to metabolic
disruption.

Experimental Workflow for Pesticidal/Fungicidal Screening:
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Phase 1: Target Organism Screening

Insecticidal Activity Assays
(e.g., against aphids, mites, lepidopteran larvae)

:

Fungicidal Activity Assays
(e.g., against pathogenic fungi like Pythium ultimum)

uantify Potency

Phase 2: Efficady and Spectrum

Determination of LC50 / EC50 values

:

Broad-spectrum vs. Selective Activity Assessment

Evaluate Safety and Selectivity

Phase 3: Preliminarly Toxicological Assessment

Phytotoxicity on Host Plants G—Chlorophenylacetic ACid)

NaBH4 /12
THF

Non-target Organism Toxicity

(e.g., beneficial insects, soil microbes)
2-(3-Chlorophenyl)ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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